3-Methoxy-N-[1-(3-methoxybenzoyl)cyclopropyl]-2-methylbenzamide

• CAS No.: 644980-04-1
• Molecular Formula: C20H21NO4
• Molecular Weight: 339.4 g/mol
• IUPAC Name: 3-methoxy-N-[1-(3-methoxybenzoyl)cyclopropyl]-2-methylbenzamide
• InChI: InChI=1S/C20H21NO4/c1-13-16(8-5-9-17(13)25-3)19(23)21-20(10-11-20)18(22)14-6-4-7-15(12-14)24-2/h4-9,12H,10-11H2,1-3H3,(H,21,23)
• InChI Key: VXACIZWKVROXJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1OC)C(=O)NC2(CC2)C(=O)C3=CC(=CC=C3)OC

Description

3-Methoxy-N-[1-(3-methoxybenzoyl)cyclopropyl]-2-methylbenzamide is a chemical compound known for its unique structure and potential applications in various scientific fields. This compound is characterized by the presence of methoxy groups and a cyclopropyl ring, which contribute to its distinct chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methoxy-N-[1-(3-methoxybenzoyl)cyclopropyl]-2-methylbenzamide typically involves multiple steps, starting with the preparation of key intermediates. One common approach includes the reaction of 3-methoxybenzoyl chloride with cyclopropylamine to form an intermediate, which is then further reacted with 2-methylbenzoyl chloride under controlled conditions to yield the final product .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of automated reactors, precise temperature control, and efficient purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

3-Methoxy-N-[1-(3-methoxybenzoyl)cyclopropyl]-2-methylbenzamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can reduce specific functional groups, altering the compound’s properties.

Substitution: This reaction can replace one functional group with another, potentially enhancing the compound’s activity.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and substitution reagents like halogens. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions may produce halogenated compounds.

Scientific Research Applications

3-Methoxy-N-[1-(3-methoxybenzoyl)cyclopropyl]-2-methylbenzamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It serves as a probe for studying biological processes and interactions.

Medicine: It has potential therapeutic applications, particularly in the development of drugs targeting specific pathways.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Methoxy-N-[1-(3-methoxybenzoyl)cyclopropyl]-2-methylbenzamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in various biological pathways. By binding to these targets, the compound can modulate their activity, leading to desired therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

3-Methoxybenzoyl chloride: A related compound used in similar synthetic applications.

2-Methylbenzoyl chloride: Another related compound with comparable reactivity.

Uniqueness

3-Methoxy-N-[1-(3-methoxybenzoyl)cyclopropyl]-2-methylbenzamide is unique due to its combination of methoxy groups and a cyclopropyl ring, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.